Cas no 1047678-65-8 (3-[(2-cyanophenyl)carbamoyl]-2-(pentylamino)propanoic acid)

• Product Name: 3-[(2-cyanophenyl)carbamoyl]-2-(pentylamino)propanoic acid
• CAS No: 1047678-65-8
• MF: C₁₆H₂₁N₃O₃
• MW: 303.356243848801
• CID: 5470767
• PubChem ID: 18581109
• Update Time: 2025-05-20

3-[(2-cyanophenyl)carbamoyl]-2-(pentylamino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• AKOS005143506
• 4-((2-cyanophenyl)amino)-4-oxo-2-(pentylamino)butanoic acid
• 3-[(2-CYANOPHENYL)CARBAMOYL]-2-(PENTYLAMINO)PROPANOIC ACID
• 1047678-65-8
• 4-(2-cyanoanilino)-4-oxo-2-(pentylamino)butanoic acid
• F2721-0500
• 3-[(2-cyanophenyl)carbamoyl]-2-(pentylamino)propanoic acid

• Inchi： 1S/C16H21N3O3/c1-2-3-6-9-18-14(16(21)22)10-15(20)19-13-8-5-4-7-12(13)11-17/h4-5,7-8,14,18H,2-3,6,9-10H2,1H3,(H,19,20)(H,21,22)
• InChI Key： TVHMHFMKDKXJFJ-UHFFFAOYSA-N
• SMILES： OC(C(CC(NC1C=CC=CC=1C#N)=O)NCCCCC)=O

Computed Properties

• Exact Mass: 303.15829154g/mol
• Monoisotopic Mass: 303.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-[(2-cyanophenyl)carbamoyl]-2-(pentylamino)propanoic acid

Comprehensive Overview of 3-[(2-cyanophenyl)carbamoyl]-2-(pentylamino)propanoic acid (CAS No. 1047678-65-8)

3-[(2-cyanophenyl)carbamoyl]-2-(pentylamino)propanoic acid (CAS No. 1047678-65-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure, combines a cyanophenyl group with a pentylamino side chain, making it a subject of interest for its potential applications in drug development and medicinal chemistry. Researchers are particularly intrigued by its carbamoyl and propanoic acid functionalities, which contribute to its reactivity and binding properties.

The compound's CAS No. 1047678-65-8 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Its systematic name, 3-[(2-cyanophenyl)carbamoyl]-2-(pentylamino)propanoic acid, reflects its intricate architecture, which includes a 2-cyanophenyl moiety attached to a carbamoyl group, further linked to a propanoic acid backbone. This structure suggests potential interactions with biological targets, such as enzymes or receptors, making it a candidate for further investigation in therapeutic contexts.

In recent years, the scientific community has shown growing interest in compounds like 3-[(2-cyanophenyl)carbamoyl]-2-(pentylamino)propanoic acid due to their relevance in addressing modern health challenges. For instance, its structural features align with trends in small-molecule drug discovery, a hot topic in pharmaceutical research. Users frequently search for terms like "cyanophenyl derivatives in medicine" or "pentylamino compounds for drug design," highlighting the demand for innovative chemical entities. This compound's potential role in targeted therapies or enzyme inhibition could position it as a valuable tool in combating diseases with high unmet medical needs.

From a synthetic chemistry perspective, 3-[(2-cyanophenyl)carbamoyl]-2-(pentylamino)propanoic acid exemplifies the convergence of organic synthesis and bioactive molecule design. Its preparation likely involves multi-step reactions, including amide bond formation and amino acid derivatization, techniques widely discussed in academic and industrial settings. Researchers exploring "how to synthesize cyanophenyl carbamoyl compounds" or "applications of propanoic acid derivatives" will find this compound particularly relevant. Its stability and solubility properties also make it a practical candidate for further derivatization or formulation studies.

The compound's potential extends beyond pharmaceuticals. For example, its cyanophenyl group could be leveraged in material science, particularly in designing functional polymers or sensors. This versatility aligns with trending searches like "cyanophenyl-based materials" or "amino acid derivatives in nanotechnology." Additionally, its carbamoyl functionality may offer opportunities in agricultural chemistry, where similar structures are explored for their bioactivity. Such interdisciplinary applications underscore the compound's broad utility and appeal to diverse research communities.

Quality control and analytical characterization of 3-[(2-cyanophenyl)carbamoyl]-2-(pentylamino)propanoic acid are essential for ensuring its reproducibility and safety in research. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are typically employed to verify its purity and structural integrity. These methods are frequently searched by professionals seeking "analytical protocols for carbamoyl compounds" or "CAS No. 1047678-65-8 characterization," reflecting the compound's technical significance. Proper handling and storage conditions, including protection from moisture and light, are also critical to maintain its stability over time.

In conclusion, 3-[(2-cyanophenyl)carbamoyl]-2-(pentylamino)propanoic acid (CAS No. 1047678-65-8) represents a compelling example of modern chemical innovation. Its structural complexity, combined with its potential applications in drug discovery, material science, and beyond, makes it a noteworthy subject for ongoing research. As interest grows in specialized organic compounds and their roles in addressing global challenges, this compound is poised to remain a focal point in scientific discourse. Researchers and industry professionals alike will continue to explore its properties, driven by the demand for novel solutions in health and technology.